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Compound of Interest

Compound Name: Tetradecanedioate

Cat. No.: B1240563 Get Quote

This document provides immediate safety and logistical guidance for the proper disposal of

tetradecanedioate (CAS RN: 821-38-5), also known as 1,12-dodecanedicarboxylic acid. The

following procedures are intended for researchers, scientists, and drug development

professionals to ensure safe handling and environmental compliance.

Hazard Identification and Classification
Tetradecanedioate is classified as a hazardous substance. All handling and disposal must be

conducted with an awareness of its potential risks. While one source does not classify it as

hazardous under GHS criteria, other safety data sheets indicate specific hazards[1][2][3][4].

Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Note: Dust from this chemical can cause irritation to the eyes, skin, and respiratory system[1].
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The primary recommendation for the disposal of tetradecanedioate is to treat it as hazardous

chemical waste[3][5]. Adherence to local, regional, and national regulations is mandatory[1][2].

Personal Protective Equipment (PPE) and Handling
Precautions
Before beginning any disposal-related activities, ensure the following PPE is worn and

precautions are taken:

Gloves: Wear appropriate chemical-resistant gloves[2][3][4].

Eye Protection: Use chemical safety goggles or a face shield[2][3][4].

Lab Coat: A lab coat or other protective clothing is required to prevent skin contact[2][3].

Ventilation: All handling of tetradecanedioate waste should occur in a well-ventilated area or

a chemical fume hood to avoid inhaling dust or fumes[1][2][3][6].

Hygiene: Wash hands and any exposed skin thoroughly after handling[2][3][4]. Do not eat,

drink, or smoke in areas where the chemical is handled[2].

Waste Collection and Segregation
Proper segregation of chemical waste is crucial to prevent incompatible reactions[7].

Waste Container: Collect solid tetradecanedioate waste in a clearly labeled, sealed, and

compatible container for hazardous waste[8]. For liquid waste streams containing this

compound, use a UN-approved container that is compatible with the contents[8].

Labeling: The waste container must be labeled with its contents, including the chemical

name "Tetradecanedioate" and any solvents used[8]. Affix a hazardous waste tag as soon

as the first drop of waste is added[9].

Segregation:

Segregate tetradecanedioate waste from incompatible materials such as strong bases,

reducing agents, and oxidizing agents[3].
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Keep halogenated and non-halogenated solvent waste separate whenever possible[7].

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Avoid

breathing in dust or vapors[2][9].

Containment: For solid spills, sweep up the material and place it into a suitable, labeled

container for disposal[3]. Avoid generating dust[1]. For liquid spills, absorb with an inert, non-

combustible material (e.g., diatomite, universal binders) and collect for disposal[2].

Decontamination: Clean the spill area thoroughly with a suitable laboratory detergent and

water. Dispose of all contaminated cleaning materials as hazardous waste[5].

Disposal Methods
Do not dispose of tetradecanedioate down the drain or in general waste[1][3]. The approved

disposal methods must be conducted through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor[9].

High-Temperature Incineration: This is a preferred method for the complete destruction of the

compound. The waste may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber[4].

Hazardous Waste Landfill: If incineration is not an option, disposal in a designated

hazardous waste landfill that is permitted to accept this type of chemical waste is an

alternative[1][5].

Regulatory Consultation: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal[3].

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

tetradecanedioate.
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Start: Tetradecanedioate Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in
Labeled, Compatible Container

Is there a spill?

Follow Spill Management Protocol

Yes

Step 3: Segregate from
Incompatible Materials

No

Step 4: Contact EHS for Pickup
and Approved Disposal

Disposal Method 1:
High-Temperature Incineration

Preferred

Disposal Method 2:
Hazardous Waste Landfill

Alternative

End: Waste Disposed Compliantly

Click to download full resolution via product page

Caption: Workflow for the safe disposal of tetradecanedioate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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